Cas no 2228243-52-3 (2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 2228243-52-3
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6587977
• PubChem ID: 165797024
• Update Time: 2025-07-22

2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid
• 2228243-52-3
• EN300-1995388

• Inchi： 1S/C8H8ClNO3/c1-4-2-5(3-6(9)10-4)7(11)8(12)13/h2-3,7,11H,1H3,(H,12,13)
• InChI Key： FHTGFNUQAHCXGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(C(=O)O)O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid (CAS No. 2228243-52-3)

2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid (CAS No. 2228243-52-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and hydroxylacetic acid moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers are increasingly exploring its potential applications due to its structural versatility and reactivity, particularly in the development of novel crop protection agents and pharmaceutical precursors.

The growing interest in 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid aligns with current trends in sustainable agriculture and precision medicine. As the demand for eco-friendly pesticides rises, this compound's role in formulating low-toxicity agrochemicals has become a focal point. Recent studies highlight its potential as a building block for next-generation fungicides, addressing global concerns about food security and resistant pest strains. Meanwhile, in pharmaceuticals, its chiral center and functional groups make it valuable for designing targeted drug delivery systems, a hot topic in personalized medicine research.

From a chemical perspective, the 2-chloro-6-methylpyridine moiety in CAS 2228243-52-3 contributes to enhanced lipophilicity, while the hydroxyacetic acid group provides water solubility - a rare balance that improves bioavailability. This dual characteristic answers frequent queries about "how to improve compound solubility" in drug development forums. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers searching for "high-purity chemical intermediates".

The synthesis of 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid typically involves Grignard reactions or oxidation processes, topics frequently discussed in organic chemistry communities. Optimization of these methods has become crucial, as evidenced by searches for "green chemistry synthesis routes". Recent advancements have reduced byproduct formation, addressing environmental concerns while maintaining cost-effectiveness - a key consideration for industrial-scale production.

In regulatory contexts, CAS 2228243-52-3 complies with major chemical inventories like REACH and TSCA, making it accessible for global research. This compliance responds to frequent questions about "internationally approved research chemicals". Stability studies show the compound remains intact under standard storage conditions (2-8°C), an important detail for laboratories searching for "stable chemical intermediates".

Looking ahead, the applications of 2-(2-chloro-6-methylpyridin-4-yl)-2-hydroxyacetic acid may expand into bioconjugation chemistry and material science, areas generating substantial academic interest. Its potential in creating smart agricultural coatings that respond to environmental stimuli aligns with searches for "climate-resilient crop solutions". As research continues, this compound exemplifies how targeted molecular design can address multiple contemporary scientific challenges.